Cas no 1548129-94-7 (2-(2-bromoethyl)-1,3-difluoro-4-methylbenzene)

• Product Name: 2-(2-bromoethyl)-1,3-difluoro-4-methylbenzene
• CAS No: 1548129-94-7
• MF: C₉H₉BrF₂
• MW: 235.068568944931
• CID: 5826781
• PubChem ID: 82822247
• Update Time: 2024-01-12

2-(2-bromoethyl)-1,3-difluoro-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromoethyl)-1,3-difluoro-4-methylbenzene
• EN300-1894063
• AKOS021140737
• 1548129-94-7

• Inchi： 1S/C9H9BrF2/c1-6-2-3-8(11)7(4-5-10)9(6)12/h2-3H,4-5H2,1H3
• InChI Key： CLUWNSCGVBLSQV-UHFFFAOYSA-N
• SMILES： BrCCC1C(=CC=C(C)C=1F)F

Computed Properties

• Exact Mass: 233.98557g/mol
• Monoisotopic Mass: 233.98557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų